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Compound of Interest

Compound Name: Diisopropylazodicarboxylate

Cat. No.: B7806520

Introduction: Diisopropylazodicarboxylate (DIAD) is a versatile reagent widely utilized in
organic synthesis, most notably as a key component in the Mitsunobu reaction for the
stereospecific conversion of alcohols.[1][2] Identified by its CAS number 2446-83-5, DIAD is an
orange-red liquid known for its reactivity.[1][2] Howeuver, its utility is accompanied by significant
health and environmental hazards, necessitating stringent handling precautions. This guide
provides an in-depth overview of the material safety data for DIAD, focusing on handling
protocols, emergency procedures, and quantitative safety data to ensure its safe use by
researchers, scientists, and drug development professionals.

Hazard Identification and Classification

DIAD is classified as a hazardous chemical under the OSHA Hazard Communication Standard
(29 CFR 1910.1200).[3] It is a skin, eye, and respiratory irritant and may cause damage to
organs through prolonged or repeated exposure.[3][4][5][6] Furthermore, it is suspected of

causing cancer and is toxic to aquatic life with long-lasting effects.[7][8]

Table 1: GHS Hazard Classification for Diisopropylazodicarboxylate
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Hazard Class Category Hazard Statement
. . o H315: Causes skin
Skin Corrosionl/irritation 2 o
irritation.[3][5][8]
Serious Eye Damage/Eye 5 /oA H319: Causes serious eye
Irritation irritation.[3][5][8]
Specific target organ toxicity 3 H335: May cause respiratory
(single exposure) irritation.[3][5][8]
» o H373: May cause damage to
Specific target organ toxicity
2 organs through prolonged or
(repeated exposure)
repeated exposure.[3][5][8]
) o H351: Suspected of causing
Carcinogenicity 2

cancer.[7][8]

| Hazardous to the aquatic environment, chronic toxicity | 2 | H411: Toxic to aquatic life with
long lasting effects.[5][7][8] |

Physical and Chemical Properties

Understanding the physical and chemical properties of DIAD is crucial for its safe handling and
storage. It is an oily, orange-red liquid that is insoluble in water but soluble in most organic
solvents.[1][2][9]

Table 2: Physical and Chemical Properties of DIAD
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Property Value

Molecular Formula CsH14N204[1][2][9]
Molecular Weight 202.21 g/mol [1][2][9]
Appearance Orange-red liquid[1]

Melting Point 3-5°C[9]

Boiling Point 75 °C @ 0.25 mmHg[1][9][10]
Density 1.027 g/mL at 25 °C[1][9][10]
Flash Point 106 °C (223 °F)[9]

| Water Solubility | Insoluble[2][9] |

Safe Handling and Storage Workflow

Proper handling and storage are paramount to minimizing risks associated with DIAD. This
involves a combination of engineering controls, personal protective equipment (PPE), and
specific procedural discipline.

Engineering Controls & Personal Protective Equipment (PPE):

o Ventilation: Always handle DIAD in a well-ventilated area, preferably inside a chemical fume
hood.[3][11] Facilities should be equipped with an eyewash station and a safety shower.[11]

o Gloves: Wear impervious, chemical-resistant gloves. Gloves must be inspected before use
and disposed of properly after handling.[8][12]

o Eye Protection: Use chemical safety goggles or a face shield that complies with OSHA's eye
and face protection regulations.[11][12]

» Body Protection: Wear a lab coat or appropriate protective clothing to prevent skin exposure.
[71[11]

Handling and Storage Procedures:
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Avoid contact with skin, eyes, and clothing.[11]

Avoid inhaling vapor or mist.[12]

Wash hands thoroughly after handling and before breaks.[11][12]

Store in a cool, dry, well-ventilated area away from incompatible substances.[11]

Keep the container tightly closed and refrigerated (below 4°C/39°F is recommended).[4][11]
Protect from light, excess heat, and sources of ignition.[3][11]

Incompatible Materials: Avoid strong oxidizing agents, strong bases, and alcohols.[3]
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Review MSDS
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- Safety Goggles
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Handling & Use
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Avoid Inhalation, Skin/Eye Contact

Post-Handling & Storage v
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- Tightly Closed
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'
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'

Wash Hands Thoroughly
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A flowchart illustrating the safe handling workflow for DIAD.
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Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is critical.

Table 3: Summary of First Aid Measures

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing
_ is difficult or has stopped, provide
Inhalation . L. . .
artificial respiration. Seek immediate

medical attention.[3][11]

Immediately flush skin with plenty of water for at
) least 15 minutes while removing contaminated
Skin Contact ) ) o
clothing. Seek medical attention if irritation

persists.[3][11]

Immediately rinse with plenty of water for at
Eye Contact least 15 minutes, including under the eyelids.
Seek immediate medical attention.[3][11][12]

| Ingestion | Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink 2-4 cupfuls of water or milk. Never give anything by mouth to an
unconscious person. Seek immediate medical attention.[3][11] |

Accidental Release Measures:
o Evacuate: Evacuate personnel to safe areas.[12]
o Ventilate: Ensure adequate ventilation.[12]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains.[12]

o Absorption: Soak up the spill with an inert absorbent material (e.g., vermiculite, sand, or
earth).[11][12]
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o Collection: Collect the material in suitable, closed containers for disposal as hazardous
waste.[12]

Firefighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[8][12]

o Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[3][12]

e Hazards: Containers may explode when heated.[3] Hazardous decomposition products
include nitrogen oxides and carbon monoxide.[3][11]

Representative Experimental Protocol: Quenching a
Reaction Containing DIAD

Quenching reactions involving DIAD must be performed carefully due to the reagent's reactivity
and the potential for exothermic decomposition. The following is a representative protocol for
guenching a laboratory-scale reaction.

Methodology:

o Preparation: Ensure a quenching solution (e.g., saturated aqueous sodium sulfite or a weak
acid like acetic acid, depending on the reaction chemistry) and a cooling bath (ice/water) are
readily available.

o Cooling: Once the reaction is deemed complete, cool the reaction vessel to 0°C using an ice
bath. This is crucial to control any potential exotherm during the quench.

o Slow Addition: While vigorously stirring the reaction mixture, slowly add the chosen
guenching agent dropwise via an addition funnel. Monitor the internal temperature of the
reaction to ensure it does not rise significantly.

 Stirring: After the addition is complete, allow the mixture to stir at 0°C for an additional 15-30
minutes to ensure all residual DIAD and related byproducts are fully decomposed.
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e Warm to Room Temperature: Remove the cooling bath and allow the mixture to slowly warm
to room temperature.

o Work-up: Proceed with the standard aqueous work-up for the specific reaction, such as
extraction and washing, to isolate the desired product.

o Waste Disposal: All aqueous layers and any waste containing quenched DIAD byproducts
must be collected and disposed of as hazardous chemical waste according to institutional
and local regulations.
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A representative workflow for quenching a reaction containing DIAD.

Disposal Considerations
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Chemical waste generators must classify discarded chemicals to ensure proper disposal.[3]
DIAD and any materials contaminated with it must be disposed of as hazardous waste.[12] This
should be done through an approved waste disposal plant in accordance with local, state, and
federal regulations.[3][7] Do not empty into drains or release into the environment.[9][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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